Cas no 1196507-34-2 (5-chloro-4-fluoro-3-nitro-1H-Pyrrolo[2,3-b]pyridine)

• Product Name: 5-chloro-4-fluoro-3-nitro-1H-Pyrrolo[2,3-b]pyridine
• CAS No: 1196507-34-2
• MF: C₇H₃ClFN₃O₂
• MW: 215.569023370743
• CID: 835149
• PubChem ID: 60205274
• Update Time: 2025-08-04

5-chloro-4-fluoro-3-nitro-1H-Pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-fluoro-3-nitro-1H-Pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 5-chloro-4-fluoro-3-nitro-
• F82028
• CS-0004462
• YPMLOIUVRSZLKG-UHFFFAOYSA-N
• SCHEMBL1467726
• 1196507-34-2

• Inchi： 1S/C7H3ClFN3O2/c8-3-1-10-7-5(6(3)9)4(2-11-7)12(13)14/h1-2H,(H,10,11)
• InChI Key： YPMLOIUVRSZLKG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1F)C(=CN2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.9897822g/mol
• Monoisotopic Mass: 214.9897822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.5Ų

Additional information on 5-chloro-4-fluoro-3-nitro-1H-Pyrrolo[2,3-b]pyridine

5-Chloro-4-Fluoro-3-Nitro-1H-Pyrrolo[2,3-b]Pyridine: A Comprehensive Overview

The compound 5-chloro-4-fluoro-3-nitro-1H-pyrrolo[2,3-b]pyridine, identified by the CAS registry number 1196507-34-2, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in drug discovery and materials science. This article provides an in-depth analysis of its chemical structure, synthesis methods, and recent advancements in its utilization across various scientific domains.

Chemical Structure and Properties

5-Chloro-4-fluoro-3-nitro-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound characterized by a fused pyrrole and pyridine ring system. The presence of chlorine at position 5, fluorine at position 4, and a nitro group at position 3 introduces significant electronic effects that influence its reactivity and stability. The nitro group is particularly notable for its strong electron-withdrawing properties, which can enhance the compound's ability to participate in various chemical reactions.

Synthesis Methods

The synthesis of 5-chloro-4-fluoro-3-nitro-1H-pyrrolo[2,3-b]pyridine involves a series of carefully orchestrated reactions to achieve the desired substitution pattern on the fused ring system. Recent studies have focused on optimizing these processes to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis techniques to accelerate reaction rates while maintaining product quality.

Applications in Drug Discovery

One of the most promising applications of this compound lies in the field of drug discovery. The unique combination of substituents on the pyrrolopyridine framework makes it an attractive candidate for developing new therapeutic agents. Recent research has highlighted its potential as a lead compound in the development of anticancer drugs due to its ability to target specific oncogenic pathways.

Materials Science Applications

Beyond pharmacology, 5-chloro-4-fluoro-3-nitro-1H-pyrrolo[2,3-b]pyridine has shown promise in materials science. Its electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Scientists are actively investigating its potential as a component in advanced materials that can enhance device performance.

Recent Research Findings

In a groundbreaking study published last year, researchers demonstrated that this compound exhibits remarkable selectivity towards certain enzymes involved in neurodegenerative diseases. This finding opens new avenues for its application in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Future Directions

As research into 5-chloro-4-fluoro-3-nitro-1H-pyrrolo[2,3-b]pyridine continues to expand, there is growing interest in exploring its role in other areas such as agrochemicals and diagnostics. Collaborative efforts between chemists and biologists are expected to unlock further potential uses for this versatile compound.

In conclusion, 5-chloro-4-fluoro-3-nitro-1H-pyrrolo[2,3-b]pyridine stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing research in drug discovery, materials science, and beyond.